Cas no 2171160-31-7 ((3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyrimidin-5-yl)propanoic acid)

• Product Name: (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyrimidin-5-yl)propanoic acid
• CAS No: 2171160-31-7
• MF: C₂₃H₂₁N₃O₄
• MW: 403.430545568466
• CID: 5753135
• PubChem ID: 165806674
• Update Time: 2025-05-24

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylpyrimidin-5-yl)propanoic acid
• 2171160-31-7
• EN300-1284527
• (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyrimidin-5-yl)propanoic acid

• Inchi： 1S/C23H21N3O4/c1-14-24-11-15(12-25-14)21(10-22(27)28)26-23(29)30-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,11-12,20-21H,10,13H2,1H3,(H,26,29)(H,27,28)/t21-/m1/s1
• InChI Key： IYMCXTPZXNWKNM-OAQYLSRUSA-N
• SMILES： O(C(N[C@@H](C1=CN=C(C)N=C1)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 403.15320616g/mol
• Monoisotopic Mass: 403.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Additional information on (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyrimidin-5-yl)propanoic acid

Chemical Compound CAS No. 2171160-31-7: (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyrimidin-5-yl)propanoic Acid

The chemical compound with CAS No. 2171160-31-7, named (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyrimidin-5-yl)propanoic acid, is a highly specialized molecule with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrimidine ring, and a chiral propanoic acid backbone. The Fmoc group is a well-known protecting group in peptide synthesis, while the pyrimidine ring contributes to the molecule's aromatic stability and potential for hydrogen bonding interactions.

Recent advancements in synthetic chemistry have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as asymmetric catalysis and microwave-assisted synthesis. The chiral center at the third carbon atom (denoted by the (R) configuration) is critical for determining the molecule's stereochemical properties, which are essential for its biological activity and pharmacokinetic behavior. Researchers have demonstrated that this compound exhibits promising properties in preclinical studies, particularly in its ability to modulate specific enzymatic pathways and receptor interactions.

In terms of structural analysis, the molecule's Fmoc group plays a pivotal role in protecting the amine functionality during synthesis, ensuring high yields and purity. The 2-methylpyrimidin-5-yl moiety adds rigidity to the structure, enhancing its stability under various reaction conditions. Furthermore, the propanoic acid backbone provides versatility in functionalization, allowing for further modifications to tailor the compound's properties for specific applications.

Recent studies have highlighted the potential of this compound in drug discovery efforts targeting neurodegenerative diseases and cancer. For instance, its ability to inhibit key enzymes involved in amyloid-beta production has drawn significant attention from researchers in Alzheimer's disease therapeutics. Additionally, its role as a building block in peptide-based drug delivery systems has been explored extensively, showcasing its versatility in medicinal chemistry.

The synthesis of (3R)-3-{Fmoc-amino}-3-(2-methylpyrimidin-5-yl)propanoic acid involves a multi-step process that combines principles from stereochemistry and protecting group chemistry. The use of chiral resolution techniques ensures the high enantiomeric excess required for biological testing. Moreover, advancements in computational chemistry have facilitated the design of optimal reaction conditions, reducing production costs while maintaining product quality.

From an environmental standpoint, this compound demonstrates favorable biodegradation characteristics under controlled conditions, aligning with current green chemistry initiatives. Its low toxicity profile further underscores its suitability for biomedical applications. However, ongoing research is focused on optimizing its bioavailability and minimizing potential off-target effects to enhance its therapeutic index.

In conclusion, CAS No. 2171160-31-7 represents a cutting-edge chemical entity with vast potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern organic synthesis and drug development. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play a pivotal role in advancing both scientific knowledge and clinical therapies.